3-Amino-5-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-amino-5-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H14N2O2/c1-13-11(14)7-4-8(12)6-10(5-7)15-9-2-3-9/h4-6,9H,2-3,12H2,1H3,(H,13,14)
• InChI Key: RNRLFLURTLYHPE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC(=C1)OC2CC2)N

Description

3-Amino-5-cyclopropoxy-N-methylbenzamide is a benzamide derivative characterized by a benzene ring substituted with an amino group (-NH₂) at position 3, a cyclopropoxy group (-O-C₃H₅) at position 5, and an N-methyl carboxamide moiety (-CONHCH₃). The cyclopropoxy group introduces steric and electronic effects, while the amino group may participate in hydrogen bonding or serve as a directing group in synthetic reactions.

Preparation Methods

The synthesis of 3-Amino-5-cyclopropoxy-N-methylbenzamide involves several steps. One common synthetic route includes the reaction of 3-amino-5-cyclopropoxybenzoic acid with N-methylamine under specific conditions . The reaction typically requires a catalyst and is carried out in an organic solvent such as dichloromethane. The product is then purified using techniques like recrystallization or chromatography.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

3-Amino-5-cyclopropoxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide. The oxidation typically leads to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride. These reactions often result in the formation of reduced amine derivatives.

Substitution: The amino group in 3-Amino-5-cyclopropoxy-N-methylbenzamide can undergo nucleophilic substitution reactions with electrophiles like alkyl halides or acyl chlorides. This leads to the formation of substituted amides or other derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Amino-5-cyclopropoxy-N-methylbenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it valuable in the development of new chemical entities.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to understand its mechanism of action.

Medicine: In medicinal chemistry, 3-Amino-5-cyclopropoxy-N-methylbenzamide is explored for its potential therapeutic applications. It may serve as a lead compound for the development of new drugs.

Industry: This compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 3-Amino-5-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target. For example, in antimicrobial research, it may disrupt bacterial cell membranes or inhibit essential enzymes .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and properties of 3-Amino-5-cyclopropoxy-N-methylbenzamide with related benzamide derivatives:

Compound Name	Substituents (Position)	N-Substituent	Key Functional Groups	Molecular Weight (g/mol)*	Applications/Reactivity
3-Amino-5-cyclopropoxy-N-methylbenzamide	-NH₂ (3), -O-C₃H₅ (5)	Methyl (-CH₃)	Amino, Cyclopropoxy, Carboxamide	~248.3	Catalysis, Drug Development
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()	-CH₃ (3)	2-Hydroxy-1,1-dimethylethyl	Hydroxyl, Methyl, Carboxamide	~221.3	Metal-catalyzed C–H functionalization
3-Amino-N-benzyl-5-methylbenzamide ()	-NH₂ (3), -CH₃ (5)	Benzyl (-CH₂C₆H₅)	Amino, Methyl, Carboxamide	~254.3	Research reagent (no known hazards)

*Calculated based on molecular formulas.

Key Observations:

The amino group at position 3 is conserved across all compounds, suggesting its role in electronic modulation or directing effects.

Reactivity and Applications: Compounds with N,O-bidentate directing groups (e.g., ) are tailored for metal-catalyzed C–H activation, whereas the cyclopropoxy group in the target compound may favor alternative reaction pathways or biological interactions .

Research Findings and Trends

• Catalytic Applications : Analogous benzamides with directing groups (e.g., ) demonstrate efficacy in regioselective C–H functionalization. The cyclopropoxy group in the target compound could similarly stabilize transition metals, though its smaller size may limit steric control compared to bulkier substituents .
• Biological Activity : Methyl and benzyl substituents () are common in drug discovery for balancing solubility and membrane permeability. The cyclopropoxy group’s rigidity may enhance target binding affinity in therapeutically relevant contexts.